Cas no 54699-32-0 (1,4-Benzenedicarboxylic acid, dodecyl ethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, dodecyl ethyl ester
• CAS No: 54699-32-0
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 2185202
• Update Time: 2023-08-05

1,4-Benzenedicarboxylic acid, dodecyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid 1-dodecyl 4-ethyl ester
• 1,4-Benzenedicarboxylic acid, dodecyl ethyl ester
• NUDDPKPUKLUAJQ-UHFFFAOYSA-N
• 1-Dodecyl 4-ethyl terephthalate #

• Inchi： 1S/C22H34O4/c1-3-5-6-7-8-9-10-11-12-13-18-26-22(24)20-16-14-19(15-17-20)21(23)25-4-2/h14-17H,3-13,18H2,1-2H3
• InChI Key： NUDDPKPUKLUAJQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCC)=CC=1)=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 372
• XLogP3: 8.1
• Topological Polar Surface Area: 52.6